Cas no 1428347-67-4 (4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-3-(furan-3-yl)-3-hydroxypropylbenzene-1-sulfonamide)

• Product Name: 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-3-(furan-3-yl)-3-hydroxypropylbenzene-1-sulfonamide
• CAS No: 1428347-67-4
• MF: C₁₇H₂₂N₂O₆S₂
• MW: 414.496382236481
• CID: 5948725
• PubChem ID: 71804468
• Update Time: 2025-07-16

4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-3-(furan-3-yl)-3-hydroxypropylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-3-(furan-3-yl)-3-hydroxypropylbenzene-1-sulfonamide
• 4-(1,1-dioxothiazinan-2-yl)-N-[3-(furan-3-yl)-3-hydroxypropyl]benzenesulfonamide
• 1428347-67-4
• F6416-8276
• VU0548616-1
• 4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-(3-(furan-3-yl)-3-hydroxypropyl)benzenesulfonamide
• AKOS024556706

• Inchi： 1S/C17H22N2O6S2/c20-17(14-8-11-25-13-14)7-9-18-27(23,24)16-5-3-15(4-6-16)19-10-1-2-12-26(19,21)22/h3-6,8,11,13,17-18,20H,1-2,7,9-10,12H2
• InChI Key： OEXCYOWGQVNJEY-UHFFFAOYSA-N
• SMILES： C1(S(NCCC(C2C=COC=2)O)(=O)=O)=CC=C(N2CCCCS2(=O)=O)C=C1

Computed Properties

• Exact Mass: 414.09192877g/mol
• Monoisotopic Mass: 414.09192877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-3-(furan-3-yl)-3-hydroxypropylbenzene-1-sulfonamide

Research Update on 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-3-(furan-3-yl)-3-hydroxypropylbenzene-1-sulfonamide (CAS: 1428347-67-4)

Recent studies on the compound 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-3-(furan-3-yl)-3-hydroxypropylbenzene-1-sulfonamide (CAS: 1428347-67-4) have revealed significant advancements in its potential therapeutic applications. This sulfonamide derivative has garnered attention due to its unique structural features and promising biological activities, particularly in the context of inflammatory and metabolic disorders. Researchers have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on key inflammatory mediators, such as NF-κB and COX-2. The study highlighted its ability to modulate cytokine production, suggesting potential applications in treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. The compound's selectivity and low cytotoxicity profile further support its therapeutic potential.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's role in metabolic regulation. The findings indicated that 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-3-(furan-3-yl)-3-hydroxypropylbenzene-1-sulfonamide can enhance insulin sensitivity in adipocytes by activating AMPK pathways. This discovery opens new avenues for developing treatments for type 2 diabetes and related metabolic syndromes.

Pharmacokinetic studies have also progressed, with a 2024 report in Drug Metabolism and Disposition detailing improved formulations to enhance the compound's bioavailability. The use of nanoparticle-based delivery systems has shown promise in overcoming solubility challenges, thereby optimizing its therapeutic window. These advancements are critical for transitioning from preclinical to clinical development phases.

In summary, the latest research underscores the multifaceted potential of 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-3-(furan-3-yl)-3-hydroxypropylbenzene-1-sulfonamide. Its dual anti-inflammatory and metabolic regulatory properties, combined with evolving delivery technologies, position it as a compelling candidate for further drug development. Future studies are expected to focus on clinical trials and combinatorial therapies to maximize its therapeutic impact.